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Compound of Interest

Compound Name: Estragole-d4

Cat. No.: B12371814

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical reagents is paramount. This document provides essential,
immediate safety and logistical information for the handling of Estragole-d4, including
operational and disposal plans. The following procedural guidance is designed to directly
answer specific operational questions and build trust by providing value beyond the product
itself.

Quantitative Data Summary

The following table summarizes key quantitative data for Estragole, the parent compound of
Estragole-d4. The toxicological and physical properties are expected to be very similar for the

deuterated analogue.
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Property Value Source
Molecular Formula C10H8D40 N/A
Molecular Weight 152.25 g/mol N/A
Appearance Colorless to pale yellow liquid [1112][3]
Odor Sweet, anise-like [3]
Boiling Point 215-216 °C [1]
Flash Point 81-90 °C

Density ~0.965 g/mL at 25 °C

Solubility Insoluble in water; soluble in

ethanol and oils

Acute Oral Toxicity (LD50, rat)

1008-2000 mg/kg bw

Acute Oral Toxicity (LD50,

mouse)

~1250 mg/kg bw

Acute Dermal Toxicity (LD50,
rabbit)

>5000 mg/kg

Experimental Protocols: Handling and Disposal of

Estragole-d4

Personal Protective Equipment (PPE)

When handling Estragole-d4, the following personal protective equipment is mandatory to

ensure personal safety and prevent exposure.

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

o Body Protection: A lab coat or other protective clothing should be worn.
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» Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling Procedures

Estragole-d4, like many deuterated compounds, is hygroscopic and may be sensitive to
atmospheric moisture, which can lead to isotopic exchange. Therefore, it is crucial to handle it
under a dry, inert atmosphere (e.g., nitrogen or argon) whenever possible.

Step-by-Step Handling Protocol:

Preparation: Before opening the container, allow it to equilibrate to room temperature to
prevent condensation.

Inert Atmosphere: If possible, conduct all transfers and manipulations of Estragole-d4 inside
a glove box or under a gentle stream of inert gas.

Dispensing: Use clean, dry glassware and syringes for all transfers.

Storage: Store Estragole-d4 in a tightly sealed container, in a cool, dry, and well-ventilated
area away from strong oxidizing agents. For long-term storage, refrigeration at 2-8 °C is
recommended.

Spill Management: In case of a small spill, absorb the liquid with an inert material (e.g., sand
or earth) and collect it in a suitable container for disposal. For larger spills, evacuate the area
and follow your institution's emergency procedures.

Disposal Plan

All waste containing Estragole-d4, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect all Estragole-d4 waste in a clearly labeled, sealed container. Do
not mix it with other waste streams unless specifically instructed to do so by your institution's
environmental health and safety (EHS) office.
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e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name "Estragole-d4".

o Storage of Waste: Store the waste container in a designated satellite accumulation area until
it is collected by EHS personnel.

» Disposal: The final disposal of Estragole-d4 waste must be conducted by a licensed
hazardous waste disposal company, in accordance with all local, state, and federal
regulations.

Visualized Workflow

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Estragole-d4.
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Estragole-d4 Safe Handling Workflow
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Estragole-d4 Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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